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Abstract
Ammonium iron(II) sulfate hexahydrate, ((NH₄)₂Fe(SO₄)₂·6H₂O), commonly known as Mohr's

salt, is a paramagnetic compound that exhibits intriguing magnetic behavior at low

temperatures. This technical guide provides a comprehensive overview of its low-temperature

magnetic properties, synthesizing key findings from foundational research. The document

details the transition from paramagnetic behavior described by the Curie-Weiss law at higher

temperatures to a state of constant susceptibility below 2 K, indicative of temperature-

independent paramagnetism. This is further corroborated by specific heat measurements

revealing a λ-type anomaly suggestive of a magnetic phase transition. Detailed experimental

protocols for magnetic susceptibility and specific heat measurements are provided, along with

tabulated quantitative data and conceptual diagrams to elucidate the underlying physics. This

guide is intended to be a valuable resource for researchers in condensed matter physics,

materials science, and related fields.

Introduction
Ammonium iron(II) sulfate hexahydrate is a double salt belonging to the Tutton salt series,

crystallizing in a monoclinic structure.[1][2][3] The [Fe(H₂O)₆]²⁺ octahedral complexes within the
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crystal lattice are magnetically dilute, leading to paramagnetic behavior at room temperature.[4]

However, as the temperature is lowered, interactions between the Fe²⁺ ions become

significant, leading to deviations from simple paramagnetic behavior. Understanding these low-

temperature magnetic properties is crucial for applications in magnetic thermometry, calibration

of magnetic susceptibility instruments, and for fundamental studies of magnetic ordering in

systems with weak exchange interactions.[5][6]

This guide focuses on the magnetic susceptibility and specific heat of ammonium iron(II) sulfate

at temperatures below 20 K, a regime where quantum mechanical effects and weak inter-ionic

interactions dictate the material's properties.

Low-Temperature Magnetic Behavior
At temperatures ranging from 14 K to 290 K, ammonium iron(II) sulfate follows the Curie-Weiss

law, which describes the magnetic susceptibility (χ) of a paramagnetic material.[7] However,

significant deviations from this law are observed at liquid helium temperatures.[7][8]

Magnetic Susceptibility
Magnetic susceptibility measurements performed between 0.95 K and 4.2 K reveal a departure

from the Curie-Weiss behavior.[8] At 4.2 K, the measured susceptibility is approximately (1.45 ±

0.05) × 10⁻³ emu/g.[8][9] As the temperature is lowered, the susceptibility increases, but below

2 K, it becomes constant at a value of (1.85 ± 0.05) × 10⁻³ emu/g.[8][9] This temperature-

independent paramagnetism at very low temperatures suggests that the ground state of the

Fe²⁺ ion in this crystal structure is a singlet.[8][9]

Specific Heat
Low-temperature specific heat measurements show a λ-type anomaly with a peak at

approximately 3.8 K.[7] This anomaly is characteristic of a second-order phase transition, likely

corresponding to the onset of antiferromagnetic ordering. The presence of this peak is

consistent with the deviations from the Curie-Weiss law observed in the magnetic susceptibility

data.[7]

Quantitative Data
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The following tables summarize the key quantitative data on the low-temperature magnetic

properties of ammonium iron(II) sulfate.

Temperature (K)
Magnetic Susceptibility
(emu/g)

Reference

4.2 (1.45 ± 0.05) × 10⁻³ [8][9]

< 2.0 (1.85 ± 0.05) × 10⁻³ [8][9]

Table 1: Low-Temperature Magnetic Susceptibility of Ammonium Iron(II) Sulfate.

Property Value Reference

Temperature of Specific Heat

Anomaly
~3.8 K [7]

High-Temperature Curie-Weiss

Law

χ = 9.71 × 10⁻³ / (T + 3.2)

emu/g
[7][9]

Table 2: Thermal and High-Temperature Magnetic Properties.

Experimental Protocols
The following sections describe the methodologies used to obtain the data presented in this

guide.

Magnetic Susceptibility Measurement
Method: Both the Faraday method and a ballistic mutual inductance bridge have been used for

low-temperature magnetic susceptibility measurements.[8][9]

Protocol (Faraday Method):

A small, powdered sample of high-purity ammonium iron(II) sulfate is placed in a sample

holder made of a material with low magnetic susceptibility.
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The sample holder is suspended from a microbalance in a cryostat, allowing for temperature

control down to liquid helium temperatures.

A magnetic field with a well-defined gradient is applied.

The force exerted on the sample is measured by the microbalance. This force is proportional

to the magnetic susceptibility of the sample and the magnetic field gradient.

The system is calibrated using a standard sample with a known magnetic susceptibility, such

as Mohr's salt itself at a higher, well-characterized temperature.[6]

Measurements are taken at various temperatures between 0.95 K and 4.2 K, with the

temperature being monitored by a calibrated thermometer.

Protocol (Ballistic Mutual Inductance Bridge):

The powdered sample is placed within a set of secondary coils, which are, in turn, placed

inside a primary coil.

The coil assembly is cooled to the desired low temperature in a cryostat.

A known alternating current is passed through the primary coil, inducing a voltage in the

secondary coils.

The change in mutual inductance due to the presence of the magnetic sample is measured

using a ballistic galvanometer or a more modern electronic detection system.

The change in mutual inductance is directly proportional to the magnetic susceptibility of the

sample.

The temperature is varied and measurements are recorded to obtain the susceptibility as a

function of temperature.

Specific Heat Measurement
Method: Adiabatic calorimetry is the standard technique for measuring the specific heat of

solids at low temperatures.
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Protocol:

A sample of known mass is mounted in an adiabatic calorimeter within a cryostat.

A known amount of heat is supplied to the sample through a heater wire.

The resulting change in temperature is measured with a calibrated thermometer.

The heat capacity is calculated from the heat input and the temperature change.

To ensure adiabatic conditions, the sample is thermally isolated from its surroundings, and

any heat leak is carefully accounted for.

Measurements are performed over the temperature range of interest, with particular attention

paid to the region around the expected phase transition.

Electron Paramagnetic Resonance (EPR) Spectroscopy
Method: EPR spectroscopy is used to probe the electronic structure of the Fe²⁺ ions.[9][10]

Protocol:

A single crystal or powdered sample of ammonium iron(II) sulfate is placed in a resonant

cavity.

The sample is cooled to the desired low temperature.

A static magnetic field is applied, and the sample is irradiated with microwaves of a fixed

frequency.

The magnetic field is swept, and the absorption of microwaves by the sample is recorded.

Resonance occurs when the energy of the microwaves matches the energy difference

between the spin levels of the Fe²⁺ ions, which are split by the magnetic field.

The resulting EPR spectrum provides information about the g-values and zero-field splitting

parameters of the Fe²⁺ ion.[11]
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Caption: Experimental workflow for investigating the magnetic properties of ammonium iron(II)

sulfate.
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Caption: Temperature dependence of the magnetic behavior of ammonium iron(II) sulfate.

Conclusion
Ammonium iron(II) sulfate hexahydrate presents a fascinating case study in low-temperature

magnetism. The transition from Curie-Weiss paramagnetism to a state of constant

susceptibility, coupled with the evidence of a magnetic phase transition from specific heat data,

provides a rich playground for understanding the interplay of crystal field effects, spin-orbit

coupling, and weak exchange interactions in solids. The data and protocols presented in this

guide offer a solid foundation for further research into this and related magnetic materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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